Cas no 2226905-50-4 (5-oxo-2,3,4,5-tetrahydrobenzo[b]thiepin-7-yl pivalate)

• Product Name: 5-oxo-2,3,4,5-tetrahydrobenzo[b]thiepin-7-yl pivalate
• CAS No: 2226905-50-4
• MF: C₁₅H₁₈O₃S
• MW: 278.366623401642
• CID: 4641022
• Update Time: 2025-08-02

5-oxo-2,3,4,5-tetrahydrobenzo[b]thiepin-7-yl pivalate Chemical and Physical Properties

Names and Identifiers

• 5-oxo-2,3,4,5-tetrahydrobenzo[b]thiepin-7-yl pivalate

• Inchi： 1S/C15H18O3S/c1-15(2,3)14(17)18-10-6-7-13-11(9-10)12(16)5-4-8-19-13/h6-7,9H,4-5,8H2,1-3H3
• InChI Key： KBIIMBPWFUCRGH-UHFFFAOYSA-N
• SMILES： C(OC1C=C2C(=CC=1)SCCCC2=O)(=O)C(C)(C)C

Additional information on 5-oxo-2,3,4,5-tetrahydrobenzo[b]thiepin-7-yl pivalate

Research Briefing on 5-oxo-2,3,4,5-tetrahydrobenzo[b]thiepin-7-yl pivalate (CAS: 2226905-50-4)

Recent studies on the compound 5-oxo-2,3,4,5-tetrahydrobenzo[b]thiepin-7-yl pivalate (CAS: 2226905-50-4) have revealed promising pharmacological properties, particularly in the context of anti-inflammatory and analgesic applications. This thiepin derivative has garnered attention due to its unique structural features, which contribute to its bioactivity and metabolic stability. The compound's mechanism of action appears to involve modulation of key inflammatory pathways, making it a potential candidate for further drug development.

Structural analysis indicates that the pivalate ester moiety at the 7-position enhances the compound's lipophilicity, potentially improving its membrane permeability and bioavailability. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Computational modeling studies suggest that the tetrahydrobenzo[b]thiepin core interacts with specific protein targets involved in inflammation, though the exact binding sites require further elucidation.

In vitro studies using human cell lines have demonstrated significant inhibition of pro-inflammatory cytokines, with IC50 values in the low micromolar range. The compound shows particular efficacy against TNF-α and IL-6 production, suggesting potential applications in conditions such as rheumatoid arthritis and inflammatory bowel disease. Importantly, preliminary toxicity assessments indicate a favorable safety profile, with minimal cytotoxicity observed at therapeutic concentrations.

Recent pharmacokinetic studies in animal models have revealed good oral bioavailability and a half-life suitable for once-daily dosing. The compound undergoes hepatic metabolism primarily via CYP3A4, with the major metabolite retaining partial biological activity. These findings support further investigation into formulation optimization and potential combination therapies.

Several pharmaceutical companies have included this compound in their development pipelines, with patent applications focusing on its use in chronic inflammatory conditions. The current research landscape suggests that 5-oxo-2,3,4,5-tetrahydrobenzo[b]thiepin-7-yl pivalate represents a promising scaffold for the development of novel anti-inflammatory agents, though clinical trials will be necessary to fully evaluate its therapeutic potential.